Cas no 1088205-04-2 (4,9-Dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

• Product Name: 4,9-Dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• CAS No: 1088205-04-2
• MF: C₆₂H₁₀₀Br₂N₂O₄
• MW: 1097.27641773224
• MDL: MFCD27923033
• CID: 1090142
• PubChem ID: 71721477
• Update Time: 2025-04-20

4,9-Dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 4,9-Dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• N,N'-bis(2-decyl-1-tetradecyl)-2,6-dibromonaphthalene-1,4,5,8-tetracarboxylic acid bisimide
• N,N'-Bis(2-decyltetradecyl)-2,6-dibromonaphthalene-1,8:4,5-bisdicarbimide
• 4,9-Dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
• 2,9-Dibromo-6,13-bis(2-decyltetradecyl)-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1,3,8,10,15
• NDI1014-2Br
• 4,9-dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]-phenanthroline-1,3,6,8-tetra-one
• 4,9-Dibromo-2,7-bis(2-decyltetradecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone
• 2,9-DIBROMO-6,13-BIS(2-DECYLTETRADECYL)-6,13-DIAZATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1,3,8(16),9,11(15)-PENTAENE-5,7,12,14-TETRONE
• SCHEMBL15715894
• 1088205-04-2
• DTXSID40857035

• MDL： MFCD27923033
• Inchi： 1S/C62H100Br2N2O4/c1-5-9-13-17-21-25-27-31-35-39-43-49(41-37-33-29-23-19-15-11-7-3)47-65-59(67)51-45-54(64)58-56-52(46-53(63)57(55(51)56)61(65)69)60(68)66(62(58)70)48-50(42-38-34-30-24-20-16-12-8-4)44-40-36-32-28-26-22-18-14-10-6-2/h45-46,49-50H,5-44,47-48H2,1-4H3
• InChI Key： KQOCDXMACZRHBH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N(C(C3C(=CC4C(N(C(C=1C=4C=32)=O)CC(CCCCCCCCCC)CCCCCCCCCCCC)=O)Br)=O)CC(CCCCCCCCCC)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1094.60000
• Monoisotopic Mass: 1094.60498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 70
• Rotatable Bond Count: 44
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 26.1

Experimental Properties

• PSA: 78.14000
• LogP: 19.50660